Cas no 3343-29-1 (N-α-Phthalyl-L-glutamine)

N-α-Phthalyl-L-glutamine is a protected derivative of L-glutamine, where the α-amino group is blocked by a phthalyl group. This modification enhances stability and prevents unwanted side reactions, making it a valuable intermediate in peptide synthesis and pharmaceutical research. The phthalyl group can be selectively removed under mild conditions, allowing for controlled deprotection. Its high purity and well-defined structure ensure reproducibility in synthetic applications. This compound is particularly useful in the preparation of glutamine-containing peptides, where protection of the amino group is critical to avoid side-chain interference. Its compatibility with standard coupling reagents further underscores its utility in solid-phase and solution-phase peptide chemistry.
N-α-Phthalyl-L-glutamine structure
N-α-Phthalyl-L-glutamine structure
Product Name:N-α-Phthalyl-L-glutamine
CAS No:3343-29-1
MF:C13H12N2O5
MW:276.244783401489
MDL:MFCD00190993
CID:313421
PubChem ID:259136
Update Time:2025-06-07

N-α-Phthalyl-L-glutamine Chemical and Physical Properties

Names and Identifiers

    • 2H-Isoindole-2-aceticacid, a-(3-amino-3-oxopropyl)-1,3-dihydro-1,3-dioxo-,(aS)-
    • N-alpha-Phthalyl-L-glutaMine
    • N-phthaloyl-l-glutamine
    • N-α-PHTHALYL-L-GLUTAMINE
    • N2,N2-Phthaloyl-L-glutamin
    • N2,N2-phthaloyl-L-glutamine
    • PHT-GLN-OH
    • PHTHALOYL-L-GLUTAMINE
    • Phthalyl-L-glutamin
    • PHTHALYL-L-GLUTAMINE
    • AS-35406
    • (2S)-4-CARBAMOYL-2-(1,3-DIOXOISOINDOL-2-YL)BUTANOIC ACID
    • NSC-88735
    • NSC 88735
    • 2-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)-5-hydroxy-5-iminopentanoic acid
    • (2S)-5-amino-2-(1,3-dioxoisoindol-2-yl)-5-oxopentanoic acid
    • 3343-29-1
    • (s)-4-carbamoyl-2-(1,3-dioxo-1,3-dihydro-isoindol-2-yl)-butyric acid
    • N-phthalyl-l-glutamin
    • NSC88735
    • SCHEMBL442029
    • N-Phthalyl-L-glutamine
    • JMKLVQRQCLMCIN-VIFPVBQESA-N
    • n-a-phthalyl-l-glutamine
    • 2H-Isoindole-2-acetic acid, alpha-(3-amino-3-oxopropyl)-1,3-dihydro-1,3-dioxo-, (S)-
    • Glutaramic acid, 2-phthalimido-
    • 2H-Isoindole-2-acetic acid,3-dihydro-1,3-dioxo-, (S)-
    • (S)-5-Amino-2-(1,3-dioxoisoindolin-2-yl)-5-oxopentanoic acid
    • A13900
    • DTXSID30955059
    • N-Phthalylglutamine
    • CS-0149729
    • AC-29912
    • s-pign
    • AKOS015967133
    • N-α-Phthalyl-L-glutamine
    • MDL： MFCD00190993
    • Inchi： 1S/C13H12N2O5/c14-10(16)6-5-9(13(19)20)15-11(17)7-3-1-2-4-8(7)12(15)18/h1-4,9H,5-6H2,(H2,14,16)(H,19,20)/t9-/m0/s1
    • InChI Key： JMKLVQRQCLMCIN-VIFPVBQESA-N
    • SMILES： O=C1C2C=CC=CC=2C(N1[C@H](C(=O)O)CCC(N)=O)=O

Computed Properties

  • Exact Mass: 276.07500
  • Monoisotopic Mass: 276.075
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 438
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 118A^2
  • XLogP3: -0.3

Experimental Properties

  • Density: 1.508
  • Boiling Point: 599.3°Cat760mmHg
  • Flash Point: 316.3°C
  • Refractive Index: 1.639
  • PSA: 117.77000
  • LogP: 0.63950

N-α-Phthalyl-L-glutamine Security Information

N-α-Phthalyl-L-glutamine Customs Data

  • HS CODE：2925190090
  • Customs Data：

    China Customs Code:

    2925190090

    Overview:

    2925190090 Other imides and their derivative salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2925190090 other imides and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

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N-α-Phthalyl-L-glutamine Suppliers

Amadis Chemical Company Limited
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(CAS:3343-29-1)N-α-Phthalyl-L-glutamine
Order Number:A13900
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:00
Price ($):585.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:3343-29-1)N-α-Phthalyl-L-glutamine
A13900
Purity:99%
Quantity:100g
Price ($):585.0
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